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Compound of Interest

Compound Name: OG 488, acid

Cat. No.: B15142037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Oregon Green 488 is a versatile, bright green fluorescent dye prized for its photostability and

pH insensitivity within the physiological range. A derivative of fluorescein, it offers significant

advantages for a variety of applications in biological research, including fluorescence

microscopy, flow cytometry, and high-throughput screening. Proper handling, including

appropriate solubilization and storage, is paramount to ensure the dye's performance and the

reproducibility of experimental results. This guide provides an in-depth overview of the solubility

and storage conditions for Oregon Green 488 and its common reactive derivatives.

Core Properties and Derivatives
Oregon Green 488 is available in several forms, each tailored for specific applications. The

parent molecule is the carboxylic acid, which can be used as a pH indicator in acidic

environments due to its low pKa of approximately 4.7.[1][2] More commonly, researchers utilize

its amine-reactive succinimidyl ester (SE) for labeling proteins and peptides, or its azide form

for conjugation via click chemistry. The acetoxymethyl (AM) ester variant is employed for

loading the dye into live cells to measure intracellular ion concentrations.

Solubility of Oregon Green 488 and its Derivatives
The solubility of Oregon Green 488 is highly dependent on its chemical form. While the parent

compound, fluorescein, is water-soluble, Oregon Green 488 exhibits poorer solubility in
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aqueous solutions.[3][4] For most applications, organic solvents are required to prepare stock

solutions.

Table 1: Solubility of Oregon Green 488 Derivatives

Derivative
Recommended
Solvent

Concentration Notes

Oregon Green 488,

Carboxylic Acid
DMSO, Chloroform Not specified

Generally has poor

water solubility.

Oregon Green 488,

Succinimidyl Ester

(SE)

Anhydrous DMSO
80 mg/mL (157.06

mM)

Sonication is

recommended for

complete dissolution.

Oregon Green 488,

Azide
DMSO 50 mg/mL (78.41 mM)

Sonication may be

required.

Oregon Green 488

BAPTA-1, AM
Anhydrous DMSO 2-5 mM

Prepare fresh for each

experiment if possible.

Storage and Stability
Correct storage is critical to prevent the degradation of Oregon Green 488 and its derivatives.

As a general rule, all forms of the dye should be protected from light.

Table 2: Storage Conditions for Oregon Green 488 Derivatives
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Derivative Solid Form Storage
Stock Solution
Storage

Stability

Oregon Green 488,

Carboxylic Acid
-20°C Not specified

≥ 4 years when stored

properly as a solid.

Oregon Green 488,

Succinimidyl Ester

(SE)

-5 to -30°C, desiccate
-20°C (short-term),

-80°C (long-term)

Stock solutions are

stable for up to 1

month at -20°C and

up to 6 months at

-80°C. Avoid repeated

freeze-thaw cycles.

Oregon Green 488,

Azide
≤-20°C, desiccate

-20°C (up to 1 month),

-80°C (up to 6

months)

Must be stored in a

sealed container,

away from moisture.

Oregon Green 488

BAPTA-1, AM
-20°C, desiccate -20°C

Stock solutions are

stable for up to 3

months when stored

in tightly sealed vials.

Oregon Green 488

Labeled Conjugates

4°C (short-term),

-20°C (long-term)

4°C (short-term),

-20°C (long-term)

Can be stable for

several months at

4°C. For long-term

storage, aliquot and

freeze. Avoid repeated

freeze-thaw cycles.

Experimental Protocols and Workflows
Preparation of Stock Solutions
A generalized workflow for preparing a stock solution of a reactive Oregon Green 488

derivative is outlined below. Always refer to the manufacturer's specific instructions for the

particular product.
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Stock Solution Preparation

Equilibrate vial of solid dye to room temperature

Add appropriate volume of anhydrous DMSO

Vortex and/or sonicate until fully dissolved

Aliquot and store at -20°C or -80°C, protected from light

Stock solution ready for use

Click to download full resolution via product page

Caption: General workflow for preparing Oregon Green 488 stock solutions.

Protein Labeling with Oregon Green 488 Succinimidyl
Ester
The succinimidyl ester (SE) of Oregon Green 488 reacts with primary amines on proteins to

form stable covalent bonds. The following diagram illustrates a typical protein labeling and

purification workflow.
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Protein Labeling Workflow

Prepare protein in amine-free buffer (e.g., PBS)

Adjust pH to ~8.3 with sodium bicarbonate

Add Oregon Green 488 SE stock solution to protein

Incubate for 1 hour at room temperature, protected from light

Purify conjugate via size exclusion chromatography

Collect labeled protein fractions

Store conjugate at 4°C or -20°C

Click to download full resolution via product page

Caption: Workflow for labeling proteins with Oregon Green 488 SE.

Intracellular Loading of Oregon Green 488 BAPTA-1, AM
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The AM ester form of Oregon Green 488 derivatives allows for passive diffusion across the cell

membrane. Once inside the cell, esterases cleave the AM groups, trapping the fluorescent

indicator.

Cell Loading with AM Ester

Prepare 2-5 mM stock solution in anhydrous DMSO

Dilute stock solution in buffer (e.g., HHBS) with Pluronic F-127

Replace cell culture medium with loading buffer

Incubate at 37°C for 30-60 minutes

Wash cells with buffer to remove excess dye

Cells are ready for imaging

Click to download full resolution via product page

Caption: Workflow for loading live cells with Oregon Green 488 AM ester.

By adhering to these guidelines for solubility and storage, researchers can ensure the optimal

performance of Oregon Green 488 in their experimental applications, leading to reliable and

high-quality data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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